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  3. 2-[(6-{[4,6-BIS(PIPERIDIN-1-YL)-1,3,5-TRIAZIN-2-YL]AMINO}-1,3-BENZOTHIAZOL-2-YL)SULFANYL]-N-(2,5-DIMETHOXYPHENYL)ACETAMIDE
2-[(6-{[4,6-BIS(PIPERIDIN-1-YL)-1,3,5-TRIAZIN-2-YL]AMINO}-1,3-BENZOTHIAZOL-2-YL)SULFANYL]-N-(2,5-DIMETHOXYPHENYL)ACETAMIDE 2-[(6-{[4,6-BIS(PIPERIDIN-1-YL)-1,3,5-TRIAZIN-2-YL]AMINO}-1,3-BENZOTHIAZOL-2-YL)SULFANYL]-N-(2,5-DIMETHOXYPHENYL)ACETAMIDE
Brand Name: Vulcanchem
CAS No.:
VCID: VC0797559
InChI: InChI=1S/C30H36N8O3S2/c1-40-21-10-12-24(41-2)23(18-21)32-26(39)19-42-30-33-22-11-9-20(17-25(22)43-30)31-27-34-28(37-13-5-3-6-14-37)36-29(35-27)38-15-7-4-8-16-38/h9-12,17-18H,3-8,13-16,19H2,1-2H3,(H,32,39)(H,31,34,35,36)
SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)NC4=NC(=NC(=N4)N5CCCCC5)N6CCCCC6
Molecular Formula: C30H36N8O3S2
Molecular Weight: 620.8 g/mol

2-[(6-{[4,6-BIS(PIPERIDIN-1-YL)-1,3,5-TRIAZIN-2-YL]AMINO}-1,3-BENZOTHIAZOL-2-YL)SULFANYL]-N-(2,5-DIMETHOXYPHENYL)ACETAMIDE

CAS No.:

Cat. No.: VC0797559

Molecular Formula: C30H36N8O3S2

Molecular Weight: 620.8 g/mol

* For research use only. Not for human or veterinary use.

2-[(6-{[4,6-BIS(PIPERIDIN-1-YL)-1,3,5-TRIAZIN-2-YL]AMINO}-1,3-BENZOTHIAZOL-2-YL)SULFANYL]-N-(2,5-DIMETHOXYPHENYL)ACETAMIDE -

Specification

Molecular Formula C30H36N8O3S2
Molecular Weight 620.8 g/mol
IUPAC Name N-(2,5-dimethoxyphenyl)-2-[[6-[[4,6-di(piperidin-1-yl)-1,3,5-triazin-2-yl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetamide
Standard InChI InChI=1S/C30H36N8O3S2/c1-40-21-10-12-24(41-2)23(18-21)32-26(39)19-42-30-33-22-11-9-20(17-25(22)43-30)31-27-34-28(37-13-5-3-6-14-37)36-29(35-27)38-15-7-4-8-16-38/h9-12,17-18H,3-8,13-16,19H2,1-2H3,(H,32,39)(H,31,34,35,36)
Standard InChI Key AOMWCAMPIOUYDM-UHFFFAOYSA-N
SMILES COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)NC4=NC(=NC(=N4)N5CCCCC5)N6CCCCC6
Canonical SMILES COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)NC4=NC(=NC(=N4)N5CCCCC5)N6CCCCC6

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